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Compound of Interest

Compound Name: 4-Fluoro-3-nitrophenol

Cat. No.: B1340275 Get Quote

CAS Number: 2105-96-6

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals on 4-Fluoro-3-nitrophenol. This versatile fluorinated

aromatic compound is a valuable building block in medicinal chemistry and organic synthesis,

offering unique reactivity for the development of novel therapeutic agents and other complex

molecules.

Physicochemical and Spectroscopic Data
4-Fluoro-3-nitrophenol is a solid at room temperature with the following key properties:
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Property Value Reference(s)

CAS Number 2105-96-6 [1]

Molecular Formula C₆H₄FNO₃ [1]

Molecular Weight 157.10 g/mol [1]

Appearance
Pale yellow to yellow-brown

solid

Melting Point 78-81 °C

Boiling Point 304.9 °C at 760 mmHg

Density 1.511 g/cm³
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Synthesis of 4-Fluoro-3-nitrophenol
The primary synthetic route to 4-Fluoro-3-nitrophenol involves the electrophilic nitration of 4-

fluorophenol. The following is a representative experimental protocol based on analogous

procedures for the nitration of fluorinated aromatic compounds.[2][3][4]

Reaction:

Caption: Logical workflow for kinase inhibitor synthesis.

This diagram illustrates the initial reduction of 4-Fluoro-3-nitrophenol to the corresponding

aniline. This key intermediate can then undergo various coupling reactions with a heterocyclic

core, a common motif in kinase inhibitors, to generate the final drug candidate. The specific

nature of the heterocyclic core and the coupling chemistry would be tailored to target a specific

kinase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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